Cas no 2140264-20-4 (rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid)

Technical Introduction: rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid is a chiral pyrrolidine derivative featuring a benzyloxycarbonyl (Cbz) protecting group and a 4-chlorophenyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. The stereochemistry at the 3- and 4-positions, along with the Cbz group, enhances its utility in peptide coupling and asymmetric synthesis. The 4-chlorophenyl moiety contributes to its potential application in medicinal chemistry, offering opportunities for further functionalization. Its well-defined structure and purity make it suitable for research in drug discovery and development, particularly for targeting chiral scaffolds.
rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid structure
2140264-20-4 structure
Product Name:rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
CAS No:2140264-20-4
MF:C19H18ClNO4
MW:359.803524494171
CID:5527846
PubChem ID:92343160
Update Time:2025-05-25

rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • trans-1-[(Benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
    • 1,3-Pyrrolidinedicarboxylic acid, 4-(4-chlorophenyl)-, 1-(phenylmethyl) ester, (3S,4R)-
    • rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
    • Inchi: 1S/C19H18ClNO4/c20-15-8-6-14(7-9-15)16-10-21(11-17(16)18(22)23)19(24)25-12-13-4-2-1-3-5-13/h1-9,16-17H,10-12H2,(H,22,23)/t16-,17+/m0/s1
    • InChI Key: FPDIXSAIJREEKT-DLBZAZTESA-N
    • SMILES: N1(C(OCC2=CC=CC=C2)=O)C[C@@H](C2=CC=C(Cl)C=C2)[C@H](C(O)=O)C1

rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1454783-0.05g
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
2140264-20-4
0.05g
$1417.0 2023-06-06
Enamine
EN300-1454783-0.1g
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
2140264-20-4
0.1g
$1484.0 2023-06-06
Enamine
EN300-1454783-0.25g
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
2140264-20-4
0.25g
$1551.0 2023-06-06
Enamine
EN300-1454783-0.5g
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
2140264-20-4
0.5g
$1619.0 2023-06-06
Enamine
EN300-1454783-1.0g
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
2140264-20-4
1g
$1686.0 2023-06-06
Enamine
EN300-1454783-2.5g
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
2140264-20-4
2.5g
$3304.0 2023-06-06
Enamine
EN300-1454783-5.0g
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
2140264-20-4
5g
$4890.0 2023-06-06
Enamine
EN300-1454783-10.0g
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
2140264-20-4
10g
$7250.0 2023-06-06
Enamine
EN300-1454783-50mg
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
2140264-20-4
50mg
$468.0 2023-09-29
Enamine
EN300-1454783-100mg
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
2140264-20-4
100mg
$490.0 2023-09-29

Additional information on rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid

Recent Advances in the Study of rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid (CAS: 2140264-20-4)

The compound rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid (CAS: 2140264-20-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and utility in the design of novel therapeutic agents.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of potent protease inhibitors. Researchers have demonstrated that the (3R,4S) stereochemistry of the pyrrolidine ring is crucial for binding affinity to specific enzyme targets. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this intermediate in the development of selective cathepsin inhibitors, which show promise for treating osteoporosis and certain cancers. The 4-chlorophenyl moiety was found to significantly enhance target engagement through hydrophobic interactions.

From a synthetic chemistry perspective, recent work has improved the scalability and enantiomeric purity of rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid. A novel asymmetric hydrogenation protocol developed in 2024 achieves >99% ee while reducing catalyst loading by 40% compared to previous methods (ACS Catalysis, 2024). This breakthrough addresses one of the major challenges in industrial applications of this compound, where maintaining stereochemical integrity at scale has been problematic.

Pharmacokinetic studies of derivatives containing this structural motif have revealed interesting properties. The benzyloxycarbonyl (Cbz) protecting group not only facilitates synthetic manipulation but also contributes to improved blood-brain barrier penetration, making this scaffold particularly valuable for CNS-targeted therapeutics. Current research is exploring structure-activity relationships (SAR) around the pyrrolidine core to optimize both potency and metabolic stability.

In the broader context of drug discovery, this compound exemplifies the growing importance of chiral, rigid scaffolds in medicinal chemistry. Its constrained conformation reduces entropic penalties upon target binding, while the carboxylic acid functionality provides a handle for further derivatization. Several pharmaceutical companies have included analogs of this structure in their pipelines, particularly for neurological indications where molecular rigidity is often advantageous.

Future research directions likely include exploration of the compound's utility in PROTAC (proteolysis targeting chimera) design and as a building block for covalent inhibitors. The presence of the carboxylic acid group offers conjugation possibilities for E3 ligase binders in PROTAC applications, while the chlorophenyl group could be modified to incorporate electrophiles for covalent targeting strategies. These developments position rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid as a versatile tool in modern drug discovery.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd